Cas no 615575-71-8 (tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 615575-71-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD28501243
• CID: 4655899
• Update Time: 2025-06-10

tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,4S,5R)-Rel-5-Acetyl-1-Boc-2-azabicyclo[2.1.1]hexane
• (1r,4s,5r)-rel-5-acetyl-2-boc-2-azabicyclo[2.1.1]hexane
• 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 5-acetyl-, 1,1-dimethylethyl ester, (1R,4S,5R)-rel-
• tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate

• MDL： MFCD28501243
• Inchi： 1S/C12H19NO3/c1-7(14)10-8-5-9(10)13(6-8)11(15)16-12(2,3)4/h8-10H,5-6H2,1-4H3/t8-,9-,10-/m1/s1
• InChI Key： PKNQPQCDXARDCY-OPRDCNLKSA-N
• SMILES： [C@@]12([H])C[C@@]([H])([C@H]1C(C)=O)CN2C(OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate

tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate: A Comprehensive Overview

tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No: 615575-71-8) is a complex organic compound with a unique bicyclic structure, making it a subject of interest in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their versatility in chemical synthesis and potential applications in drug design. The exo configuration of the acetyl group adds an additional layer of complexity to its structure, influencing its physical and chemical properties.

The molecular structure of tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate consists of a bicyclo[2.1.1]hexane framework, which is a fused ring system comprising two six-membered rings sharing three common atoms. The tert-butyl group attached to the nitrogen atom in the bicyclic system contributes to the steric bulk, while the exo-acetyl group provides functional diversity. This combination makes the compound suitable for exploring stereochemical effects in reactions and biological interactions.

Recent studies have highlighted the potential of bicyclic amines like this compound in medicinal chemistry. Researchers have focused on their ability to act as templates for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, the rigid bicyclic framework can enhance drug stability and bioavailability by reducing conformational flexibility and minimizing metabolic degradation pathways.

In terms of synthesis, tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate can be prepared through various routes, including ring-closing metathesis and other cycloaddition reactions. These methods allow chemists to control the stereochemistry of the product, ensuring high yields and purity. The use of transition metal catalysts has further streamlined these processes, making them more efficient and scalable for industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic value. For example, its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in the synthesis of peptide analogs and other bioactive compounds. Additionally, its stereochemical properties make it an ideal candidate for studying enantioselective catalysis and asymmetric synthesis.

From an analytical standpoint, tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided insights into its molecular geometry, electronic structure, and reactivity under different conditions.

In conclusion, tert-butyl exo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and reactivity make it a valuable tool for advancing our understanding of complex organic systems and developing innovative chemical solutions.